1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea

• Molecular Formula: C13H25N3OS
• Molecular Weight: 271.42 g/mol
• IUPAC Name: 1-cyclopentyl-3-(3-morpholin-4-ylpropyl)thiourea
• InChI: InChI=1S/C13H25N3OS/c18-13(15-12-4-1-2-5-12)14-6-3-7-16-8-10-17-11-9-16/h12H,1-11H2,(H2,14,15,18)
• InChI Key: HMGRUSZZZZOXQF-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=S)NCCCN2CCOCC2

Description

1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiourea derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In

Mechanism of Action

The exact mechanism of action of 1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea is not fully understood. However, it is believed to act through the modulation of ion channels and receptors in the nervous system. The compound has been found to inhibit the activity of voltage-gated sodium channels and NMDA receptors, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models of inflammation. The compound has also been found to reduce the severity and frequency of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea in lab experiments include its high potency and selectivity for its target receptors. The compound has also been found to have good pharmacokinetic properties, with a long half-life and good oral bioavailability. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea. These include further studies on its mechanism of action, its potential as a treatment for neurological disorders, and its safety and efficacy in humans. The compound could also be investigated for its potential as a lead compound for the development of new drugs with similar biological activities.
Conclusion:
In conclusion, 1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea is a synthetic compound that has shown promise as a potential therapeutic agent for a range of neurological disorders. Its synthesis method has been optimized to yield high purity and yield of the compound. The compound has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant effects through the modulation of ion channels and receptors in the nervous system. While the compound has several advantages in lab experiments, its potential toxicity and the need for further studies on its safety and efficacy in humans are limitations that need to be addressed. Future research could focus on further understanding the mechanism of action of the compound and its potential as a lead compound for drug development.

Synthesis Methods

The synthesis of 1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea involves the reaction of cyclopentyl isothiocyanate with morpholine and 3-chloropropan-1-ol in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with thiourea to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

1-Cyclopentyl-3-[3-(morpholin-4-yl)propyl]thiourea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant effects in animal models. The compound has also been investigated for its potential as a treatment for neuropathic pain, multiple sclerosis, and Parkinson's disease.